Cas no 402739-42-8 (4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester)

4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester structure
402739-42-8 structure
Product Name:4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
CAS No:402739-42-8
MF:C13H12N4O6
MW:320.25758266449
CID:3058231
PubChem ID:4549221
Update Time:2025-04-21

4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
    • methyl 4-[(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)methyl]benzoate
    • AKOS000305744
    • STK298476
    • 402739-42-8
    • Oprea1_868565
    • MDL: MFCD03469855
    • Inchi: 1S/C13H12N4O6/c1-8-11(16(19)20)12(17(21)22)14-15(8)7-9-3-5-10(6-4-9)13(18)23-2/h3-6H,7H2,1-2H3
    • InChI Key: BABMIBQCFAFYFF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C([N+](=O)[O-])=NN(C=1C)CC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 320.07568412Da
  • Monoisotopic Mass: 320.07568412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 136Ų
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